Cas no 2230807-60-8 (2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride)

• Product Name: 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride
• CAS No: 2230807-60-8
• MF: C₇H₁₀Cl₂N₂O₂
• MW: 225.072499752045
• CID: 5928663
• PubChem ID: 137965707
• Update Time: 2025-05-19

2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:2)
• 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride
• 2-(Aminomethyl)nicotinic acid dihydrochloride
• 2-(AMINOMETHYL)NICOTINIC ACID 2HCL
• 2-(aminomethyl)pyridine-3-carboxylic acid;dihydrochloride
• AT25913
• 2-(Aminomethyl)nicotinicaciddihydrochloride
• 2230807-60-8
• EN300-2008586

• Inchi： 1S/C7H8N2O2.2ClH/c8-4-6-5(7(10)11)2-1-3-9-6;;/h1-3H,4,8H2,(H,10,11);2*1H
• InChI Key： TXQIOUVSZGWBBL-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC=C1C(O)=O.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 224.0119330g/mol
• Monoisotopic Mass: 224.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride

Professional Introduction to 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride (CAS No. 2230807-60-8)

2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2230807-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyridine core functionalized with an aminomethyl group and a carboxylic acid moiety, has garnered attention due to its versatile structural framework and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The pyridine scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 3-position of the pyridine ring provides a strategic site for functionalization, allowing for the introduction of various substituents that can modulate bioactivity. The presence of an aminomethyl group at the 2-position introduces both nucleophilic and basic characteristics to the molecule, enabling participation in diverse chemical reactions, including condensation, coupling, and coordination processes. This dual functionality makes 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride a versatile building block for the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The carboxylic acid dihydrochloride salt form of this compound not only improves its handling properties but also enhances its bioavailability, which is critical for pharmaceutical applications. Studies have demonstrated that carboxylate-containing derivatives often exhibit improved metabolic stability and reduced toxicity, making them attractive candidates for drug development.

In the realm of drug design, 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, modifications at the pyridine core have been investigated for their potential to interfere with kinases and other enzymes implicated in cancer progression. The aminomethyl group serves as a handle for further derivatization, allowing chemists to introduce additional functionalities such as aldehydes, ketones, or heterocycles that can enhance binding affinity and selectivity.

One particularly exciting area of research involves the use of this compound in the development of metal-organic frameworks (MOFs) and coordination polymers. The combination of nitrogen-rich ligands like pyridine and primary amines creates strong coordination sites that can bind transition metals effectively. Such materials have applications in catalysis, gas storage, and sensing technologies. The dihydrochloride form ensures that the compound remains stable under various reaction conditions, facilitating its use in these complex synthetic processes.

The pharmaceutical industry has also shown interest in this compound due to its potential role as a chelating agent. Metal chelation is a key strategy in anticancer therapy, where complexes formed between metal ions (e.g., platinum or ruthenium) and organic ligands exhibit cytotoxic effects against tumor cells. The aminomethyl group at the 2-position provides multiple coordination sites for metal ions, while the carboxylate moiety further enhances binding interactions. This makes 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride a promising candidate for designing next-generation metallodrugs.

Furthermore, computational studies have been employed to predict the biological activity of this compound. Molecular docking simulations have revealed that derivatives of this scaffold may interact with proteins involved in inflammation and immune response modulation. These findings align with current trends in precision medicine, where targeted therapies are designed to address specific molecular pathways underlying diseases such as autoimmune disorders and chronic inflammation.

The synthesis of 2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions to introduce the desired substituents. The preparation of the dihydrochloride salt requires careful pH control to ensure complete conversion while maintaining high yields. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste generation and improving atom economy.

In conclusion,2-(aminomethyl)pyridine-3-carboxylic acid dihydrochloride (CAS No. 2230807-60-8) represents a structurally intriguing compound with broad applications across pharmaceutical research and materials science. Its unique combination of functional groups—namely the pyridine core,aminomethyl, and carboxylic acid moieties—makes it an invaluable tool for designing novel therapeutics and functional materials. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in addressing global health challenges.